molecular formula C11H10O6 B8722531 2,6-Diacetoxybenzoic acid CAS No. 3144-59-0

2,6-Diacetoxybenzoic acid

Cat. No.: B8722531
CAS No.: 3144-59-0
M. Wt: 238.19 g/mol
InChI Key: UIPIHJQNWPTPIO-UHFFFAOYSA-N
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Description

2,6-Diacetoxybenzoic acid is a useful research compound. Its molecular formula is C11H10O6 and its molecular weight is 238.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

3144-59-0

Molecular Formula

C11H10O6

Molecular Weight

238.19 g/mol

IUPAC Name

2,6-diacetyloxybenzoic acid

InChI

InChI=1S/C11H10O6/c1-6(12)16-8-4-3-5-9(17-7(2)13)10(8)11(14)15/h3-5H,1-2H3,(H,14,15)

InChI Key

UIPIHJQNWPTPIO-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=C(C(=CC=C1)OC(=O)C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2,6-dihydroxybenzoic acid (4.72 g, 30 mmol) in Ac2O (16 g, 14.2 mL) containing 5 drops of conc. H2SO4 was heated with stirring at 80° for 2 hr until tlc analysis indicated the reaction was complete. The solution was poured onto ice/H2O and extracted 3× with EtOAc. The combined organic phases were washed 4× with H2O and once with brine prior to drying over Na2SO4. After removal of the volatiles using a rotary evaporator, 5.8 g of 2,6-diacetoxybenzoic acid was obtained as a white solid which was used without further purification.
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